Cas no 2229129-20-6 (2-(3-tert-butylphenyl)-1-methylpiperazine)

• Product Name: 2-(3-tert-butylphenyl)-1-methylpiperazine
• CAS No: 2229129-20-6
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• CID: 6428612
• PubChem ID: 151816483
• Update Time: 2025-11-06

2-(3-tert-butylphenyl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(3-tert-butylphenyl)-1-methylpiperazine
• EN300-1765761
• 2229129-20-6

• Inchi： 1S/C15H24N2/c1-15(2,3)13-7-5-6-12(10-13)14-11-16-8-9-17(14)4/h5-7,10,14,16H,8-9,11H2,1-4H3
• InChI Key： SBRXTSWXMWKLJV-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC1C1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 232.193948774g/mol
• Monoisotopic Mass: 232.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-(3-tert-butylphenyl)-1-methylpiperazine

Comprehensive Overview of 2-(3-tert-butylphenyl)-1-methylpiperazine (CAS No. 2229129-20-6)

The compound 2-(3-tert-butylphenyl)-1-methylpiperazine (CAS No. 2229129-20-6) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a tert-butylphenyl moiety and a methylpiperazine ring, this molecule exhibits potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and selective enzyme inhibitors.

In recent years, the demand for high-purity intermediates like 2-(3-tert-butylphenyl)-1-methylpiperazine has surged, driven by advancements in precision medicine and combinatorial chemistry. The compound’s lipophilicity and steric hindrance properties make it a candidate for modulating drug-receptor interactions, a topic frequently searched in AI-driven drug design platforms. Notably, its CAS No. 2229129-20-6 is often queried in databases such as PubChem and Reaxys, reflecting its relevance in structure-activity relationship (SAR) studies.

From a synthetic perspective, 2-(3-tert-butylphenyl)-1-methylpiperazine is typically prepared via multistep organic synthesis, involving Buchwald-Hartwig coupling or reductive amination protocols. These methods align with the growing interest in green chemistry and atom-economical processes, which are trending topics in sustainable pharmaceutical manufacturing. Analytical characterization via HPLC, NMR, and mass spectrometry ensures compliance with stringent quality control standards, a critical concern for industries targeting GMP certification.

The versatility of 2-(3-tert-butylphenyl)-1-methylpiperazine extends to its potential use in catalysis and ligand design. Recent publications highlight its utility in asymmetric synthesis, where its chiral piperazine core facilitates enantioselective transformations. This aligns with the broader scientific community’s focus on stereocontrol and chiral auxiliaries, frequently discussed in medicinal chemistry forums and patent literature.

Market trends indicate a rising interest in custom synthesis services for 2-(3-tert-butylphenyl)-1-methylpiperazine, particularly from contract research organizations (CROs) and academic laboratories. Queries such as "CAS 2229129-20-6 supplier" or "methylpiperazine derivatives applications" dominate search engines, underscoring its commercial viability. Regulatory compliance, including REACH and FDA guidelines, further underscores its safe handling and transport, a priority for global supply chains.

In conclusion, 2-(3-tert-butylphenyl)-1-methylpiperazine (CAS No. 2229129-20-6) represents a multifaceted compound with broad interdisciplinary appeal. Its integration into high-throughput screening libraries and computational modeling workflows positions it as a valuable asset for future innovations in life sciences and industrial chemistry.